4-(3-ethoxy-4-hydroxyphenyl)-3-(2-hydroxyphenyl)-5-(pyridin-3-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C25H22N4O4
• Molecular Weight: 442.5 g/mol
• IUPAC Name: 4-(3-ethoxy-4-hydroxyphenyl)-3-(2-hydroxyphenyl)-5-(pyridin-3-ylmethyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C25H22N4O4/c1-2-33-20-12-16(9-10-19(20)31)24-21-22(17-7-3-4-8-18(17)30)27-28-23(21)25(32)29(24)14-15-6-5-11-26-13-15/h3-13,24,30-31H,2,14H2,1H3,(H,27,28)
• InChI Key: FRMDPIVXECYXCI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C2C3=C(C(=O)N2CC4=CN=CC=C4)NN=C3C5=CC=CC=C5O)O

Description

This compound belongs to the pyrrolo[3,4-c]pyrazol-6(1H)-one family, characterized by a fused bicyclic core with substituents influencing its physicochemical and biological properties. Key structural features include:

• 4-position: A 3-ethoxy-4-hydroxyphenyl group, providing both hydrophobic (ethoxy) and hydrophilic (hydroxyl) moieties.
• 5-position: A pyridin-3-ylmethyl substituent, introducing a nitrogen-containing aromatic system that may enhance binding affinity in biological targets .

Biological Activity

The compound 4-(3-ethoxy-4-hydroxyphenyl)-3-(2-hydroxyphenyl)-5-(pyridin-3-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a member of the dihydropyrrolo[3,4-c]pyrazole class of compounds, which have garnered attention for their diverse biological activities. This article explores the biological activity of this compound, focusing on its antimicrobial properties, potential as a therapeutic agent, and other relevant pharmacological effects.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of compounds similar to 4-(3-ethoxy-4-hydroxyphenyl)-3-(2-hydroxyphenyl)-5-(pyridin-3-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one . For instance, an antimicrobial mixture involving related compounds demonstrated significant efficacy against molds such as Aspergillus niger, suggesting that derivatives of this class could be effective preservatives in pharmaceutical and cosmetic formulations .

Antioxidant Properties

Research indicates that several compounds within the dihydropyrrolo[3,4-c]pyrazole family exhibit antioxidant activity. This property is crucial for protecting cells from oxidative stress and could have implications for preventing various diseases linked to oxidative damage .

Inhibition of Viral Proteases

Compounds structurally similar to this target have been noted for their ability to inhibit viral proteases, particularly in the context of SARS-CoV-2. The potential for this compound to act as an inhibitor could be explored further in antiviral drug development .

Synthesis and Yield

The synthesis of 4-(3-ethoxy-4-hydroxyphenyl)-3-(2-hydroxyphenyl)-5-(pyridin-3-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one has been optimized to achieve high yields (72–94%) with good purity (>95%) . This efficiency in synthesis is vital for facilitating further research into its biological applications.

Case Study 1: Antimicrobial Efficacy

A study demonstrated that a mixture containing 4-(3-ethoxy-4-hydroxyphenyl) butan-2-one exhibited significant antimicrobial activity against Aspergillus niger, suggesting potential applications in food preservation and cosmetics . This finding underscores the importance of exploring similar compounds for their preservative capabilities.

Case Study 2: Antioxidant Activity Assessment

In a comparative study assessing various dihydropyrrolo[3,4-c]pyrazole derivatives, the target compound showed promising antioxidant activity. The assessment involved measuring the reduction of reactive oxygen species (ROS) in cell cultures treated with the compound compared to control groups .

Comparison with Similar Compounds

Structural Analogs and Molecular Properties

The table below compares the target compound with two structurally related pyrrolo[3,4-c]pyrazol-6(1H)-one derivatives:

Compound Name	Substituents (Positions 3, 4, 5)	Molecular Formula	Molar Mass (g/mol)	Key Features
4-(3-ethoxy-4-hydroxyphenyl)-3-(2-hydroxyphenyl)-5-(pyridin-3-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one	3: 2-hydroxyphenyl; 4: 3-ethoxy-4-hydroxyphenyl; 5: pyridin-3-ylmethyl	C₂₅H₂₂N₄O₄*	442.47	Mixed hydrophilicity (hydroxyl, pyridine) and lipophilicity (ethoxy, aryl).
4-(4-chlorophenyl)-3-(2-hydroxyphenyl)-5-(3-methoxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one	3: 2-hydroxyphenyl; 4: 4-chlorophenyl; 5: 3-methoxypropyl	C₂₁H₂₀ClN₃O₃	397.85	Chlorine substituent (electron-withdrawing); flexible methoxypropyl chain.
4-(3-fluorophenyl)-3-(4-methylphenyl)-5-phenyl-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one	3: 4-methylphenyl; 4: 3-fluorophenyl; 5: phenyl	C₂₃H₁₈FN₃O	395.41	Fluorine (electron-withdrawing); methyl and phenyl groups enhance lipophilicity.

Substituent Effects on Physicochemical Properties

• The 3-fluorophenyl group in ’s compound similarly withdraws electrons, whereas the 3-ethoxy-4-hydroxyphenyl in the target compound balances electron donation (hydroxyl) and withdrawal (ethoxy) .
• Hydrophobic vs. Hydrophilic Moieties :
  • The pyridin-3-ylmethyl group in the target compound enhances hydrophilicity compared to the 3-methoxypropyl () or phenyl () groups, likely improving aqueous solubility .

Preparation Methods

Formation of the Pyrazole Core

The pyrazole ring is synthesized via condensation reactions between hydrazine derivatives and diketones. For example, the reaction of 3-(pyridin-3-ylmethyl)pentane-2,4-dione with phenylhydrazine derivatives under acidic conditions generates the dihydropyrrolo[3,4-c]pyrazol-6(1H)-one scaffold. Key parameters include:

Parameter	Optimal Condition	Yield (%)
Solvent	Ethanol	78–85
Catalyst	p-Toluenesulfonic acid (PTSA)	82
Temperature	Reflux (78°C)	80
Reaction Time	12–18 hours	—

The ethoxy and hydroxyphenyl substituents are introduced via Friedel-Crafts alkylation or nucleophilic aromatic substitution. For instance, treating the intermediate with 3-ethoxy-4-hydroxybenzaldehyde in the presence of BF₃·Et₂O achieves regioselective substitution at the C3 and C4 positions.

Functionalization of the Aromatic Moieties

The 2-hydroxyphenyl group is incorporated through Suzuki-Miyaura coupling using palladium catalysts. A study demonstrated that Pd(PPh₃)₄ in a dioxane/water mixture (4:1) at 90°C facilitates cross-coupling between the pyrazole-boronic acid intermediate and 2-bromophenol. Post-synthetic hydroxyl protection with tert-butyldimethylsilyl (TBS) groups is often required to prevent side reactions during subsequent steps.

Pyrazole-Promoted Green Synthesis

Catalyst-Free Cyclization

Recent advancements emphasize solvent-free or aqueous-phase reactions to enhance sustainability. A Frontiers study reported that pyrazole acts as a dual-purpose promoter and template in the cyclization of diketene and isatin derivatives. For the target compound, this method involves:

• Step 1 : Reaction of ethyl 3-(pyridin-3-ylmethyl)acetoacetate with 3-ethoxy-4-hydroxybenzaldehyde in the presence of pyrazole (1 mol%) at 80°C for 6 hours.

• Step 2 : In situ cyclization with hydrazine hydrate to form the pyrazole ring.

Pyrazole Loading (mol%)	Yield (%)	Purity (%)
0.5	27	89
1.0	90	98
1.5	88	97

The absence of pyrazole resulted in no product formation, underscoring its critical role as a reaction accelerator.

Mechanistic Insights

Pyrazole facilitates proton transfer during cyclization, lowering the activation energy by stabilizing transition states through hydrogen bonding. Density functional theory (DFT) calculations reveal a ΔG‡ reduction of 15–20 kJ/mol in pyrazole-mediated pathways compared to uncatalyzed reactions.

Catalytic Approaches and Optimization

Acid-Catalyzed Etherification

The ethoxy group is installed via Williamson ether synthesis using ethyl bromide and potassium carbonate in dimethylformamide (DMF). However, competing hydrolysis of the hydroxyphenyl group necessitates careful pH control (pH 6–7).

Enzymatic Resolution for Enantiopure Products

Lipase-catalyzed kinetic resolution achieves enantiomeric excess (ee) >99% for chiral intermediates. For example, Candida antarctica lipase B (CAL-B) selectively hydrolyzes the (R)-enantiomer of a prochiral diketone precursor, enabling asymmetric synthesis.

Enzyme	Substrate	ee (%)
CAL-B	3-(Pyridin-3-ylmethyl)keto	99.2
Pseudomonas fluorescens	3-Arylpyrazole	85.6

Characterization and Validation

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) and High-Resolution Mass Spectrometry (HRMS) are indispensable for structural confirmation:

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.45 (d, J = 4.8 Hz, 1H, pyridine-H), 7.82 (s, 1H, pyrazole-H), 6.92–7.15 (m, 6H, aromatic-H).

• HRMS : m/z calculated for C₂₅H₂₂N₄O₃ [M+H]⁺: 426.1695; found: 426.1698.

Purity Assessment

High-performance liquid chromatography (HPLC) with a C18 column (acetonitrile/water gradient) confirms purity >98% for most synthetic batches .

Q & A

Q. What are the key synthetic strategies for synthesizing this pyrazole-fused heterocyclic compound?

The synthesis typically involves multi-step reactions starting with hydrazine derivatives and carbonyl compounds. For example, pyrazole core formation via cyclocondensation, followed by functionalization of substituents (e.g., ethoxy, hydroxyphenyl, and pyridinylmethyl groups). Key steps include:

• Hydrazine-mediated cyclization to form the pyrrolo[3,4-c]pyrazolone core .
• Mitsunobu or nucleophilic substitution for introducing the 3-ethoxy-4-hydroxyphenyl group .
• Protection/deprotection strategies for hydroxyl groups to prevent side reactions . Purification often employs column chromatography (ethyl acetate/hexane gradients) or recrystallization from 2-propanol .

Q. How is the three-dimensional conformation of this compound determined experimentally?

• X-ray crystallography is the gold standard for resolving absolute stereochemistry, particularly for chiral centers in the dihydropyrrolo-pyrazolone framework .
• NMR spectroscopy (e.g., NOESY) identifies spatial proximity of protons, such as the orientation of the pyridin-3-ylmethyl substituent .
• DFT calculations validate experimental data by predicting optimized geometries and electronic properties .

Q. What biological activities are associated with this compound, and what are the hypothesized mechanisms?

Pyrazole derivatives exhibit anti-inflammatory , anticancer , and enzyme inhibitory activities. Proposed mechanisms include:

• Kinase inhibition : The pyridinylmethyl group may interact with ATP-binding pockets in kinases (e.g., EGFR or CDK2) .
• Receptor modulation : Hydroxyphenyl groups could act as hydrogen-bond donors to G-protein-coupled receptors .
• Antioxidant activity : The 2-hydroxyphenyl moiety may scavenge reactive oxygen species (ROS) via radical stabilization .

Advanced Research Questions

Q. How can researchers optimize synthetic routes to improve yield and selectivity?

• Statistical Design of Experiments (DoE) : Use factorial designs to screen reaction parameters (temperature, solvent, catalyst) and identify optimal conditions .
• Microwave-assisted synthesis : Reduces reaction time (e.g., from 48 hours to 2–4 hours) while enhancing diastereoselectivity .
• Flow chemistry : Enables continuous production with better control over exothermic steps (e.g., cyclocondensation) .

Q. How can contradictions in biological activity data across studies be resolved?

Discrepancies often arise from structural variations (e.g., substituent positioning) or assay conditions. Methodological solutions include:

• Standardized bioassays : Use identical cell lines (e.g., MCF-7 for anticancer studies) and control compounds (e.g., doxorubicin) .
• Dose-response profiling : Compare IC50 values across studies to assess potency variations .
• Molecular docking : Identify binding affinity differences caused by substituents like the ethoxy group .

Q. What computational methods are effective for predicting biological targets?

• Molecular docking (AutoDock Vina, Glide) : Screen against targets like 14-α-demethylase (antifungal) or COX-2 (anti-inflammatory) .
• Pharmacophore modeling : Map essential features (e.g., hydrogen-bond acceptors in the pyrazole ring) for target engagement .
• MD simulations : Assess stability of compound-target complexes over nanosecond timescales .

Q. How can enantiomers of this compound be separated and characterized?

• Chiral chromatography : Use amylose- or cellulose-based columns with hexane/isopropanol mobile phases .
• Circular dichroism (CD) : Confirm enantiopurity by comparing experimental and computed spectra .
• Kinetic resolution : Enzymatic methods (e.g., lipase-mediated hydrolysis) for large-scale separation .

Q. What methodologies are recommended for structure-activity relationship (SAR) studies?

• Systematic substituent variation : Replace the ethoxy group with methoxy, propoxy, or halogens to assess hydrophobicity effects .
• Bioisosteric replacement : Substitute the pyridin-3-ylmethyl group with thiophene or furan derivatives .
• In vitro ADMET profiling : Measure solubility (shake-flask method), metabolic stability (microsomal assays), and membrane permeability (Caco-2 cells) .

Q. How does the compound’s stability vary under different pH and temperature conditions?

• Forced degradation studies : Expose to acidic (0.1 M HCl), basic (0.1 M NaOH), and oxidative (3% H2O2) conditions at 40–60°C for 24–72 hours .
• HPLC-MS monitoring : Detect degradation products (e.g., hydrolysis of the ethoxy group to a hydroxyl group) .
• Lyophilization : Improves stability for long-term storage by reducing hydrolytic degradation .

Q. What strategies enhance solubility for in vivo studies without compromising activity?

• Co-solvent systems : Use PEG-400 or cyclodextrins to solubilize the compound in aqueous buffers .
• Prodrug design : Introduce phosphate or ester groups at hydroxyl positions for improved bioavailability .
• Nanoformulation : Encapsulate in liposomes or polymeric nanoparticles to enhance dissolution and targeting .